Cas no 326480-01-7 (N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine)
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine is a highly specialized chiral aziridine derivative, featuring both tert-butoxycarbonyl (Boc) and butyldimethylsilyl (TBS) protecting groups, along with a chloroethyl substituent. Its stereochemical purity (2S,1S configuration) makes it a valuable intermediate in asymmetric synthesis, particularly for constructing nitrogen-containing heterocycles and bioactive molecules. The Boc group ensures selective deprotection under mild acidic conditions, while the TBS ether enhances stability during synthetic transformations. The presence of the chloroethyl moiety offers further functionalization potential via nucleophilic substitution or cross-coupling reactions. This compound is particularly useful in medicinal chemistry and peptide mimetics due to its rigid aziridine ring, which can serve as a constrained scaffold. Its synthetic versatility and well-defined stereochemistry make it a preferred choice for complex target-oriented syntheses.
326480-01-7 structure
Product Name:N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine
CAS No:326480-01-7
MF:C15H30ClNO3Si
MW:335.942104816437
CID:853887
PubChem ID:71314156
Update Time:2025-07-02
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine Chemical and Physical Properties
Names and Identifiers
-
- 1-Aziridinecarboxylic acid, 2-[(1S)-2-chloro-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-, 1,1-dimethylethyl ester, (2S)-
- tert-butyl (2S)-2-[(1S)-1-[tert-butyl(dimethyl)silyl]oxy-2-chloroethyl]aziridine-1-carboxylate
- (2S)-2-[(1S)-2-Chloro-1-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-1-aziridinecarboxylic Acid 1,1-Dimethylethyl Ester
- N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine
- J-018814
- AKOS030242297
- 326480-01-7
- tert-Butyl (2S)-2-(1-{[tert-butyl(dimethyl)silyl]oxy}-2-chloroethyl)aziridine-1-carboxylate
- DTXSID30747198
-
- Inchi: 1S/C15H30ClNO3Si/c1-14(2,3)19-13(18)17-10-11(17)12(9-16)20-21(7,8)15(4,5)6/h11-12H,9-10H2,1-8H3/t11-,12+,17?/m0/s1
- InChI Key: YQCBNZGNJSFHIJ-KJJPGHAQSA-N
- SMILES: ClC[C@H]([C@@H]1CN1C(=O)OC(C)(C)C)O[Si](C)(C)C(C)(C)C
Computed Properties
- Exact Mass: 335.16800
- Monoisotopic Mass: 335.1683480g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 7
- Complexity: 387
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38.5Ų
Experimental Properties
- PSA: 38.54000
- LogP: 4.17280
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B644375-10mg |
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine |
326480-01-7 | 10mg |
$ 104.00 | 2023-04-18 | ||
| TRC | B644375-25mg |
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine |
326480-01-7 | 25mg |
$ 236.00 | 2023-04-18 | ||
| TRC | B644375-50mg |
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine |
326480-01-7 | 50mg |
$ 437.00 | 2023-04-18 | ||
| TRC | B644375-100mg |
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine |
326480-01-7 | 100mg |
$ 833.00 | 2023-04-18 | ||
| TRC | B644375-250mg |
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine |
326480-01-7 | 250mg |
$ 1860.00 | 2023-04-18 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212290-25 mg |
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine, |
326480-01-7 | 25mg |
¥3,234.00 | 2023-07-10 | ||
| SHENG KE LU SI SHENG WU JI SHU | sc-212290-25mg |
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine, |
326480-01-7 | 25mg |
¥3234.00 | 2023-09-05 |
N-t-Boc-2S-1S-butyldimethylsilyloxy-2-chloroethyl)aziridine Related Literature
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
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Ruili Liu,Mengping Gao,Jing Zhang,Zhilian Li,Jinyang Chen,Ping Liu,Dongqing Wu RSC Adv., 2015,5, 24205-24209
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Raktani Bikshapathi,Sai Prathima Parvathaneni,Vaidya Jayathirtha Rao Green Chem., 2017,19, 4446-4450
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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